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Compound of Interest

Ala-Ala-Pro-Val-
Compound Name:
Chloromethylketone

Cat. No.: B1336814

Cross-Validation of AAPV-CMK: A Comparative
Performance Analysis

For researchers, scientists, and professionals in drug development, this guide provides an
objective comparison of the experimental performance of AAPV-CMK (MeOSuc-Ala-Ala-Pro-
Val-chloromethyl ketone) against other relevant protease inhibitors. The data presented is
based on publicly available information to facilitate an informed cross-validation of experimental
results.

AAPV-CMK is a well-established, irreversible inhibitor of several serine proteases, most notably
human leukocyte elastase (HLE).[1] It also demonstrates inhibitory activity against cathepsin G
and proteinase 3.[1][2][3] Its mechanism of action involves the chloromethyl ketone (CMK)
moiety, which forms a covalent bond with a critical serine or cysteine residue within the active
site of the target protease, leading to irreversible inactivation. This targeted action makes
AAPV-CMK a valuable tool in studying the roles of these proteases in various physiological and
pathological processes.

Comparative Inhibitory Activity

To provide a clear benchmark for the performance of AAPV-CMK, the following table
summarizes its inhibitory constants (Ki) and half-maximal inhibitory concentrations (IC50)
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against its primary targets, alongside data for alternative inhibitors. This allows for a direct

comparison of potency and selectivity.

Inhibitor Target Protease Ki IC50
MeOSuc-AAPV-CMK Human Leukocyte )
10 uM Not Available
(SPCK) Elastase (HLE)
Cathepsin G Not Available Not Available
Proteinase 3 Not Available Not Available
) Human Leukocyte
Sivelestat 200 nM 44 nM
Elastase (HLE)
Cathepsin G > 100 uM Not Available
Proteinase 3 Not Available Not Available
Cathepsin G Inhibitor I  Cathepsin G 63 nM 53 nM
Ulinastatin Proteinase 3 Not Available Not Available

Note: "Not Available" indicates that the specific data was not found in the surveyed public

literature.

Signaling Pathway and Experimental Workflow
Visualizations

To further elucidate the mechanisms and experimental designs discussed, the following

diagrams are provided.
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AAPV-CMK Covalent Inhibition Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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